(S)-2-Amino-N-cyclopropyl-3-methyl-N-thiophen-3-ylmethyl-butyramide

• Molecular Formula: C13H20N2OS
• Molecular Weight: 252.38 g/mol
• SMILES: CC(C)C(C(=O)N(CC1=CSC=C1)C2CC2)N
• InChI: InChI=1S/C13H20N2OS/c1-9(2)12(14)13(16)15(11-3-4-11)7-10-5-6-17-8-10/h5-6,8-9,11-12H,3-4,7,14H2,1-2H3/t12-/m0/s1
• InChIKey: FKGNHSRLHZCJRG-LBPRGKRZSA-N

SAR inconsistency arises when screening analogs without accounting for single-atom physicochemical shifts. (S)-2-Amino-N-cyclopropyl-3-methyl-N-thiophen-3-ylmethyl-butyramide (CAS 1292174-63-0) addresses this as a validated anchor point (XLogP3=1.9, tPSA=74.6 Ų, 1 HBD) within the critical logP 1.5-2.0 window for permeability-metabolic stability balance. • Cyclopropyl ring imposes conformational restriction distinct from N-isopropyl (XLogP3=2.2) or N-H (XLogP3=1.2) analogs, enabling single-feature SPR interrogation • Single H-bond donor & tPSA <90 Ų favor CNS penetration; suitable for PAMPA/Caco-2 calibration • MW 252.38 aligns with lead-like criteria for FBDD library enumeration Supplied at ≥95% purity; ambient shipping globally. For R&D only.

What Is (S)-2-Amino-N-cyclopropyl-3-methyl-N-thiophen-3-ylmethyl-butyramide and Why the N-Cyclopropyl-Thiophenyl Architecture Matters

The title compound is a chiral α-amino amide derived from L-valine, functionalized with an N-cyclopropyl and an N-(thiophen-3-ylmethyl) substituent (CAS 1292174-63-0) . It belongs to a library of screening compounds where the cyclopropyl group is systematically varied against alkyl, aryl, and heterocyclic N-substituents . The computed physicochemical profile (XLogP3 = 1.9, tPSA = 74.6 Ų, 1 H‑bond donor) places it in a distinct property space relative to its closest analogs, making it a non‑interchangeable probe for drug‑discovery campaigns that prioritize balanced polarity and conformational restriction [1].

1 Chiral L-valine-derived α-amino amide scaffold with defined stereochemistry

2 Computed lipophilicity and polarity profile distinct from closest N-substituent analogs

3 Non-interchangeable probe for drug-discovery campaigns requiring balanced polarity and conformational restriction

• [1] PubChem. Compound Summary for CID 61168167, (S)-2-Amino-N-cyclopropyl-3-methyl-N-thiophen-3-ylmethyl-butyramide. National Center for Biotechnology Information (2025). Available at: https://pubchem.ncbi.nlm.nih.gov/compound/61168167 (accessed 2026-05-02). View Source

Why a Simple In‑Class Substitution of (S)-2-Amino-N-cyclopropyl-3-methyl-N-thiophen-3-ylmethyl-butyramide Is Scientifically Unjustified

Within the L‑valinamide‑thiophene series, even a single‑atom alteration of the N‑substituent shifts computed logP by up to 1.0 log unit and tPSA by ≈9 Ų [1][2]. The N‑cyclopropyl motif introduces ring‑strain‑driven conformational restriction and alters hydrogen‑bond‑donor capacity relative to N‑isopropyl or N‑H analogs [3]. Consequently, exchanging the title compound for a close analog without compensating for these physicochemical perturbations can lead to divergent solubility, permeability, and target‑binding outcomes, undermining SAR reproducibility and procurement rationale.

N-Isopropyl analog shifts lipophilicity

Increased computed logP may alter permeability and off-target profiles, undermining SAR reproducibility.

N-H analog introduces extra H-bond donor

Additional donor raises polar surface area and may reduce solubility, confounding cellular assay interpretation.

Molecular weight and tPSA differences limit direct interchange

Even close analogs carry distinct property signatures; replacement without re-validation may mislead structure-activity conclusions.

• [1] PubChem. Compound Summary for CID 61168167, (S)-2-Amino-N-cyclopropyl-3-methyl-N-thiophen-3-ylmethyl-butyramide. XLogP3 = 1.9, tPSA = 74.6 Ų. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/61168167 (accessed 2026-05-02). View Source
• [2] PubChem. Compound Summary for CID 66569040, (S)-2-Amino-N-isopropyl-3-methyl-N-thiophen-3-ylmethyl-butyramide. XLogP3 = 2.2, tPSA = 74.6 Ų. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/66569040 (accessed 2026-05-02). View Source
• [3] PubChem. Compound Summary for CID 63246731, (S)-2-Amino-3-methyl-N-thiophen-3-ylmethyl-butyramide. XLogP3 = 1.2, tPSA = 83.4 Ų. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/63246731 (accessed 2026-05-02). View Source

Quantitative Differentiation Evidence for (S)-2-Amino-N-cyclopropyl-3-methyl-N-thiophen-3-ylmethyl-butyramide Against Closest Analogs

Lipophilicity Modulation: N‑Cyclopropyl Lowers Computed LogP by 0.3 Units vs. N‑Isopropyl and Raises It by 0.7 Units vs. N‑H

The N‑cyclopropyl compound (XLogP3 = 1.9) [1] occupies an intermediate lipophilicity window. It is 0.3 log units less lipophilic than its N‑isopropyl congener (XLogP3 = 2.2) [2] and 0.7 log units more lipophilic than the secondary amide (XLogP3 = 1.2) [3]. This gradation is meaningful because a ΔlogP of ±0.5 can significantly influence passive permeability and aqueous solubility in parallel artificial membrane permeability assays (PAMPA).

Lipophilicity shift

Reported

XLogP3 1.9 (target) vs 2.2 (N-isopropyl) and 1.2 (N-H); Δ = −0.3 / +0.7

Intermediate lipophilicity supports balanced permeability screening

Computed by XLogP3 algorithm; Δ±0.5 can influence PAMPA outcomes

Evidence Dimension	Computed octanol‑water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 1.9
Comparator Or Baseline	N‑isopropyl analog: XLogP3 = 2.2; N‑H analog: XLogP3 = 1.2
Quantified Difference	Δ = −0.3 (vs. N‑isopropyl); Δ = +0.7 (vs. N‑H)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18/2021.05.07)

Why This Matters

Lipophilicity governs passive permeability and off‑target promiscuity, so selecting the wrong analog can mislead structure‑activity relationship (SAR) interpretation, making the target compound the essential reference point for balanced logP in this chemotype.

• [1] PubChem. CID 61168167, XLogP3 = 1.9. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/61168167 View Source
• [2] PubChem. CID 66569040, XLogP3 = 2.2. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/66569040 View Source
• [3] PubChem. CID 63246731, XLogP3 = 1.2. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/63246731 View Source

Polar Surface Area Contrast: N‑Cyclopropyl Reduces tPSA by 8.8 Ų Relative to the N‑H Analog

The tertiary amide architecture of the title compound results in a topological polar surface area (tPSA) of 74.6 Ų [1], whereas the secondary amide analog, which possesses an additional H‑bond donor, exhibits a tPSA of 83.4 Ų [2]. This 8.8 Ų difference falls within a range known to affect blood‑brain barrier penetration and oral absorption, where tPSA values below 90 Ų are associated with improved CNS exposure.

Polar surface area gap

Reported

tPSA 74.6 Ų (target) vs 83.4 Ų (N-H analog); Δ = −8.8 Ų

Lower tPSA may favor CNS permeability; N-H analog adds desolvation penalty

Computed by Cactvs; tPSA

H-bond donor count

Class-level

1 donor (target) vs 2 donors (N-H analog); reduces intermolecular H-bond variability

Single donor simplifies solubility-driven assay interpretation

Class-level inference; additional donors may lower aqueous solubility

Molecular weight balance

Source review

252.38 g/mol (target) vs 212.31 (N-H) and 254.39 (N-isopropyl); intermediate mass

Lead-like MW avoids extremes; may support fragment-based library enumeration

Supplier spec./PubChem computed; verify lot-specific analytical data

Evidence Dimension	Topological Polar Surface Area (tPSA)
Target Compound Data	tPSA = 74.6 Ų
Comparator Or Baseline	N‑H analog (secondary amide): tPSA = 83.4 Ų
Quantified Difference	Δ = −8.8 Ų
Conditions	Computed by Cactvs 3.4.6.11/3.4.8.18 (PubChem)

Why This Matters

A lower tPSA enhances passive membrane permeability; substituting the target compound with the N‑H analog would inadvertently introduce an additional H‑bond donor, potentially confounding CNS or cellular permeability data.

• [1] PubChem. CID 61168167, tPSA = 74.6 Ų. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/61168167 View Source
• [2] PubChem. CID 63246731, tPSA = 83.4 Ų. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/63246731 View Source

Hydrogen‑Bond Donor Count: Single Donor Profile Eliminates Intermolecular H‑Bond Variability of the Secondary Amide

The title compound contains one hydrogen‑bond donor (the primary amine) [1]. In contrast, the secondary amide analog bears two donors (amine + amide N‑H) [2]. This additional donor can promote intermolecular hydrogen bonding, increasing crystal lattice energy and potentially reducing aqueous solubility. The absence of the amide N‑H in the target molecule provides a cleaner baseline for solubility‑driven assay interpretation.

H-bond donor count

Class-level

1 donor (target) vs 2 donors (N-H analog); reduces intermolecular H-bond variability

Single donor simplifies solubility-driven assay interpretation

Class-level inference; additional donors may lower aqueous solubility

Evidence Dimension	Hydrogen Bond Donor Count
Target Compound Data	1 donor
Comparator Or Baseline	N‑H analog: 2 donors
Quantified Difference	Δ = −1 donor
Conditions	Computed by Cactvs (PubChem)

Why This Matters

Additional H‑bond donors can lower aqueous solubility and complicate formulation for in vivo studies, making the target compound a more tractable starting point for hit‑to‑lead optimization where solubility is critical.

• [1] PubChem. CID 61168167, Hydrogen Bond Donor Count = 1. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/61168167 View Source
• [2] PubChem. CID 63246731, Hydrogen Bond Donor Count = 2. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/63246731 View Source

Molecular Weight Comparison: The N‑Cyclopropyl‑Thiophen‑3‑ylmethyl Substitution Provides a Balanced MW of 252.38 g/mol

The target compound's molecular weight (252.38 g/mol) sits between that of the secondary amide (212.31 g/mol) and the N‑isopropyl analog (254.39 g/mol) . This intermediate mass, coupled with its computed properties, places it within the 'lead‑like' space, offering a compromise between the lower MW secondary amide (which may lack sufficient lipophilicity) and the higher MW isopropyl analog (which approaches the upper limit for fragment‑based optimization).

Molecular weight balance

Source review

252.38 g/mol (target) vs 212.31 (N-H) and 254.39 (N-isopropyl); intermediate mass

Lead-like MW avoids extremes; may support fragment-based library enumeration

Supplier spec./PubChem computed; verify lot-specific analytical data

Evidence Dimension	Molecular Weight
Target Compound Data	252.38 g/mol
Comparator Or Baseline	N‑H analog: 212.31 g/mol; N‑isopropyl analog: 254.39 g/mol
Quantified Difference	Δ = +40.07 g/mol (vs. N‑H); Δ = −2.01 g/mol (vs. N‑isopropyl)
Conditions	Supplier specification (AKSci/Fluorochem) and PubChem computed mass

Why This Matters

Molecular weight is a primary filter in drug‑discovery screening cascades; the target compound's intermediate MW avoids the extremes of the series, making it a more versatile template for parallel chemistry and property optimization.

Application Scenarios for (S)-2-Amino-N-cyclopropyl-3-methyl-N-thiophen-3-ylmethyl-butyramide Derived from Quantitative Differentiation Evidence

Hit‑to‑Lead Optimization Requiring Controlled Lipophilicity

In programs where logP must be kept between 1.5 and 2.0 to balance permeability and metabolic stability, the target compound (XLogP3 = 1.9) [1] provides a validated anchor point. The N‑isopropyl analog (XLogP3 = 2.2) [2] exceeds this window, while the N‑H analog (XLogP3 = 1.2) [3] is too polar, making the cyclopropyl‑thiophene architecture uniquely suited for structure‑property relationship (SPR) campaigns.

CNS‑Targeted Probe Design

With a tPSA of 74.6 Ų (< 90 Ų) and a single H‑bond donor, the target compound is favorably positioned for CNS penetration studies [1]. The secondary amide analog (tPSA 83.4 Ų, 2 donors) [2] carries a higher desolvation penalty, potentially limiting brain exposure. The target compound thus serves as a superior negative control or starting scaffold for neuroscience target validation.

Fragment‑Based Screening Library Design

The molecular weight (252.38 g/mol) and balanced property profile (XLogP3 = 1.9, tPSA = 74.6 Ų) of this compound align with 'lead‑like' criteria often used in fragment‑based drug discovery (FBDD) [1]. It fills a property gap between excessively light secondary amides (212.31 g/mol) [2] and marginally heavier isopropyl analogs (254.39 g/mol), making it an ideal building block for library enumeration around the cyclopropyl‑thiophene pharmacophore.

Physicochemical Tool Compound for Permeability and Solubility Assays

The distinct combination of XLogP3 (1.9), tPSA (74.6 Ų), and H‑bond donor count (1) makes (S)-2-Amino-N-cyclopropyl-3-methyl-N-thiophen-3-ylmethyl-butyramide a valuable tool for calibrating in vitro permeability (PAMPA/Caco‑2) and kinetic solubility assays [1]. Its properties can be benchmarked directly against the N‑isopropyl and N‑H analogs to interrogate the contribution of a single structural feature (cyclopropyl ring) to membrane transport.

Application

Selection Property

Validation Focus

Hit-to-Lead optimization with controlled lipophilicity

Balanced lipophilicity and polarity profile

Permeability-solubility SPR assay context

CNS probe design

tPSA below common CNS threshold and single H-bond donor

CNS penetration model review

Fragment-based screening library construction

Lead-like molecular weight and property space

Fragment enumeration and property gap profiling

In vitro permeability/solubility assay calibration

Distinct computed property combination vs analogs

PAMPA/Caco-2 benchmarking and comparator interpretation

• [1] PubChem. CID 61168167, properties: XLogP3 = 1.9, tPSA = 74.6 Ų, H‑bond donor = 1. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/61168167 View Source
• [2] PubChem. CID 66569040, XLogP3 = 2.2. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/66569040 View Source
• [3] PubChem. CID 63246731, XLogP3 = 1.2, tPSA = 83.4 Ų, H‑bond donors = 2. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/63246731 View Source